1-(6-Bromohexyl)-4-chlorobenzene

• Molecular Formula: C12H16BrCl
• Molecular Weight: 275.61 g/mol
• IUPAC Name: 1-(6-bromohexyl)-4-chlorobenzene
• InChI: InChI=1S/C12H16BrCl/c13-10-4-2-1-3-5-11-6-8-12(14)9-7-11/h6-9H,1-5,10H2
• InChI Key: WVSYQCITZUEVAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCCCCBr)Cl

Description

1-(6-Bromohexyl)-4-chlorobenzene is a useful research compound. Its molecular formula is C12H16BrCl and its molecular weight is 275.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In the same manner as described in Example 1, a Grignard solution in a mixture containing 450 ml of toluene and 40 ml of tetrahydrofuran was prepared from 58.8 g (0.4 Mol) of 1,4-dichlorobenzene. A solution of 146.4 g (0.6 Mol) of commercially available 1,6-dibromobenzene in 100 ml of toluene and a catalytic amount of dilithium tetrachlorocuprate were added to this solution. The full mixture was refluxed for 7 hours. The precipitate was then filtered off, the filtrate was acidified, and the phases were separated. The organic phase was washed, dried and evaporated, and the residue was fractionated. About 50 g of 1-(6-bromohexyl)-4chlorobenzene (45 percent yield) were obtained at a pressure of 0.2 hPa and at 106° to 109° C.